Cas no 122222-37-1 (L-Alanine, N-(1-oxooctyl)-)

• Product Name: L-Alanine, N-(1-oxooctyl)-
• CAS No: 122222-37-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 1213729
• Update Time: 2024-08-03

L-Alanine, N-(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(1-oxooctyl)-

• Inchi： 1S/C11H21NO3/c1-3-4-5-6-7-8-10(13)12-9(2)11(14)15/h9H,3-8H2,1-2H3,(H,12,13)(H,14,15)/t9-/m0/s1
• InChI Key： PWDZZFPSEZIBRW-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)CCCCCCC

Computed Properties

• Exact Mass: 215.15223

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Melting Point: 81-82 °C(Solv: chloroform (67-66-3); hexane (110-54-3))
• Boiling Point: 406.8±28.0 °C(Predicted)
• PSA: 66.4
• pka: 3.71±0.10(Predicted)